molecular formula C20H24N2O3 B278438 N-(4-{[(2,4-dimethylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide

N-(4-{[(2,4-dimethylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide

Cat. No. B278438
M. Wt: 340.4 g/mol
InChI Key: RXAIKECPILTGLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-{[(2,4-dimethylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide, commonly known as DMAPT, is a synthetic compound that has gained significant attention in the field of cancer research due to its potential anti-cancer properties. DMAPT belongs to the class of compounds called dimethylamino-parthenolides (DMAPT analogs), which are derived from the natural compound parthenolide found in feverfew plants.

Mechanism of Action

The mechanism of action of DMAPT involves the inhibition of the transcription factor NF-κB, which plays a critical role in the regulation of inflammation and cancer cell survival. DMAPT binds to and modifies the cysteine residue of NF-κB, resulting in its inactivation. This, in turn, leads to the downregulation of various genes involved in cancer cell survival, proliferation, and inflammation.
Biochemical and Physiological Effects:
DMAPT has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer properties, DMAPT has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. DMAPT has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMAPT is its ability to selectively induce apoptosis in cancer cells while sparing normal cells. This makes it a promising candidate for cancer therapy with fewer side effects than conventional chemotherapy. However, DMAPT has limitations in terms of its stability and solubility, which can affect its efficacy in lab experiments. Additionally, the mechanism of action of DMAPT is not fully understood, which can make it challenging to optimize its use in cancer therapy.

Future Directions

There are several future directions for the research and development of DMAPT. One area of focus is to optimize the synthesis method of DMAPT to improve its yield and purity. Another area of research is to investigate the use of DMAPT in combination with other anti-cancer agents to enhance its efficacy. Additionally, further research is needed to fully understand the mechanism of action of DMAPT and its potential applications in the treatment of various diseases beyond cancer.

Synthesis Methods

DMAPT can be synthesized through a multi-step process starting with 2,4-dimethylphenol and acetic anhydride. The resulting product is then reacted with 4-aminobenzoic acid, followed by a coupling reaction with 2-methylpropionic acid chloride to obtain DMAPT. The synthesis of DMAPT has been optimized in recent years to improve its yield and purity, making it more accessible for research purposes.

Scientific Research Applications

DMAPT has been extensively studied for its potential anti-cancer properties. Research has shown that DMAPT can induce apoptosis (programmed cell death) in cancer cells, inhibit cancer cell proliferation, and sensitize cancer cells to chemotherapy. DMAPT has also been shown to have anti-inflammatory and anti-angiogenic properties, making it a promising candidate for the treatment of various diseases.

properties

Product Name

N-(4-{[(2,4-dimethylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide

Molecular Formula

C20H24N2O3

Molecular Weight

340.4 g/mol

IUPAC Name

N-[4-[[2-(2,4-dimethylphenoxy)acetyl]amino]phenyl]-2-methylpropanamide

InChI

InChI=1S/C20H24N2O3/c1-13(2)20(24)22-17-8-6-16(7-9-17)21-19(23)12-25-18-10-5-14(3)11-15(18)4/h5-11,13H,12H2,1-4H3,(H,21,23)(H,22,24)

InChI Key

RXAIKECPILTGLS-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)OCC(=O)NC2=CC=C(C=C2)NC(=O)C(C)C)C

Canonical SMILES

CC1=CC(=C(C=C1)OCC(=O)NC2=CC=C(C=C2)NC(=O)C(C)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.